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Compound of Interest

Compound Name: 3,5-Dinitrobenzaldehyde

Cat. No.: B077469

For Immediate Use by Laboratory Professionals: This document provides critical safety
protocols, operational procedures, and disposal plans for the handling of 3,5-
Dinitrobenzaldehyde (CAS No: 14193-18-1). Adherence to these guidelines is essential for
ensuring personnel safety and minimizing environmental impact in research and development
settings.

3,5-Dinitrobenzaldehyde is a chemical compound that requires careful handling due to its
hazardous properties. It is classified as a corrosive and irritant, necessitating the use of
appropriate personal protective equipment (PPE) and adherence to strict safety procedures to
prevent contact with skin, eyes, and the respiratory system.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 3,5-Dinitrobenzaldehyde are
summarized in the table below.
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Property

Value

Molecular Formula

C7HaN20s[1][2][3]

Molecular Weight 196.12 g/mol [1][2][3]

Appearance Brown to yellow crystalline powder/solid[4][5]
Melting Point 68.00 - 71.00 °C/ 154.4 - 159.8 °F[5]

Boiling Point 190 °C /374 °F @ 10 mmHg[5]

Essential Personal Protective Equipment (PPE)

A systematic approach to personal safety is paramount when working with 3,5-

Dinitrobenzaldehyde. The following PPE is mandatory to prevent exposure.
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Specifications and
PPE Category Item - K
emarks

o Must conform to EN166 (EU)
] Safety Glasses with side
Eye Protection or OSHA 29 CFR 1910.133

shields or Goggles
(US) standards.[4][5][6]

Recommended when there is
Face Protection Face Shield a risk of splashing or dust

generation.[4]

Nitrile or neoprene gloves are

suitable. Gloves must be
Hand Protection Chemical-resistant gloves inspected for integrity before

each use and disposed of

properly after handling.[4]

Should be fully buttoned to
Body Protection Laboratory Coat provide a barrier against

accidental contact.[4]

Use a NIOSH/MSHA or
European Standard EN 149
i i ) approved respirator if
Respiratory Protection Dust mask or respirator S .
ventilation is inadequate or if

there is a risk of inhaling dust.

[4]

Experimental Protocol: Safe Handling Procedure

A step-by-step operational plan must be followed to ensure the safe handling of 3,5-
Dinitrobenzaldehyde.

1. Preparation:
o Ensure a well-ventilated work area, preferably a chemical fume hood.

o Gather all necessary PPE and ensure it is in good condition.
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Have an emergency eyewash station and safety shower readily accessible.

Prepare all necessary equipment and reagents before handling the chemical.
. Handling:

Wear all required PPE as specified in the table above.

Avoid all personal contact, including inhalation of dust.[7]

Carefully transfer the desired amount of the chemical using a spatula or other appropriate
tool, minimizing the creation of dust clouds.

Keep the container tightly closed when not in use.[4]
. Post-Experiment:
Wash hands and any exposed skin thoroughly after handling.[6]
Clean the work area and any equipment used, collecting all residues for proper disposal.
Remove and properly dispose of contaminated PPE as hazardous waste.

Emergency First Aid Measures

Immediate action is vital in case of accidental exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[6][8]

Immediately flush the contaminated skin with

plenty of water for at least 15 minutes while
Skin Contact removing contaminated clothing and shoes.

Wash the area with soap and water. Seek

medical attention if irritation persists.[6][8][9]

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial
Inhalation respiration. If breathing is difficult, trained

personnel may administer oxygen. Seek

immediate medical attention.[8][9]

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Spill and Disposal Plan

All waste containing 3,5-Dinitrobenzaldehyde must be treated as hazardous waste.

Spill Response:

Evacuate personnel from the immediate area and ensure adequate ventilation.

Remove all ignition sources.[7]

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust formation, and
place it into a suitable, labeled container for disposal.[5]

Clean the spill area thoroughly.
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Waste Disposal:

o Waste Segregation: Do not mix 3,5-Dinitrobenzaldehyde waste with other chemical waste
unless compatibility is known.

» Containerization: Collect all solid waste, including contaminated PPE and cleaning materials,
in a clearly labeled, sealed, and appropriate container for hazardous waste.

o Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.[6]

Safe Handling Workflow for 3,5-Dinitrobenzaldehyde
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Caption: Step-by-step workflow for the safe handling of 3,5-Dinitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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